Cas no 1048921-49-8 (2,6-Difluoro-3-(trifluoromethyl)benzoic acid)

• Product Name: 2,6-Difluoro-3-(trifluoromethyl)benzoic acid
• CAS No: 1048921-49-8
• MF: C₈H₃F₅O₂
• MW: 226.100239992142
• MDL: MFCD03412249
• CID: 1068367
• PubChem ID: 45156849
• Update Time: 2025-09-22

2,6-Difluoro-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(trifluoromethyl)benzoic acid
• 2,6-bis(fluoranyl)-3-(trifluoromethyl)benzoic acid
• A801093
• KB-67701
• MolPort-004-962-001
• PubChem11236
• SureCN936925
• 2,6-DIFLUORO-3-(TRIFLUOROMETHYL)-BENZOIC ACID

• MDL： MFCD03412249
• Inchi： 1S/C8H3F5O2/c9-4-2-1-3(8(11,12)13)6(10)5(4)7(14)15/h1-2H,(H,14,15)
• InChI Key： CVJDKSBPBBKDEN-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 226.00529
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.571±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 231.9±40.0 ºC (760 Torr),
• Flash Point: 94.0±27.3 ºC,
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 37.3